Cas no 2137546-56-4 (Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-)

• Product Name: Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-
• CAS No: 2137546-56-4
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 5286367
• Update Time: 2025-10-28

Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C9H15ClO/c1-8(2)5-9(6-10)3-4-11-7-9/h1,3-7H2,2H3
• InChI Key： ZPJVFXOYBCXLKS-UHFFFAOYSA-N
• SMILES： O1CCC(CCl)(CC(C)=C)C1

Additional information on Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-

Introduction to Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) and Its Significance in Modern Chemical Research

Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl), identified by its CAS number 2137546-56-4, is a compound of significant interest in the field of organic synthesis and pharmaceutical research. This heterocyclic compound features a unique structural framework that combines a tetrahydropyran ring with functional groups that make it a versatile intermediate in the development of novel bioactive molecules. The presence of both a chloromethyl substituent and an allyl group (2-methyl-2-propen-1-yl) imparts distinct reactivity, making it a valuable building block for synthetic chemists.

The structural motif of Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) is particularly noteworthy due to its ability to participate in diverse chemical transformations. The chloromethyl moiety is known for its nucleophilic substitution reactions, which are commonly exploited in the synthesis of polymers, drugs, and other fine chemicals. Meanwhile, the allyl group introduces unsaturation and can undergo addition reactions, cross-coupling reactions, or serve as a precursor for more complex functionalities. This combination of reactivity makes the compound a focal point in efforts to develop new therapeutic agents and materials.

In recent years, there has been growing interest in leveraging such multifunctional intermediates to streamline synthetic pathways. Researchers have been exploring the use of Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) as a key precursor in the construction of pharmacophores found in natural products and drug candidates. For instance, studies have demonstrated its utility in the synthesis of analogs of kinase inhibitors, which are critical targets in oncology research. The ability to introduce both polar and non-polar substituents into a single molecular scaffold allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are essential for drug development.

One particularly compelling application of this compound has emerged in the field of neurodegenerative disease research. Researchers have utilized derivatives of Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) to develop novel compounds that exhibit potential neuroprotective properties. The tetrahydropyran core is structurally reminiscent of several bioactive natural products known for their interactions with central nervous system receptors. By modifying the substituents on this scaffold, scientists have been able to generate molecules with enhanced selectivity and reduced toxicity compared to earlier-generation drugs.

The synthetic methodologies employed in handling Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) also reflect contemporary trends in green chemistry. Modern synthetic strategies emphasize efficiency, atom economy, and minimal waste generation. For example, recent publications highlight catalytic approaches that allow for the regioselective functionalization of this compound without excessive byproduct formation. Such advancements not only improve the scalability of producing this intermediate but also align with broader environmental considerations within the chemical industry.

Furthermore, computational studies have played an increasingly important role in understanding the reactivity and potential applications of Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl). Molecular modeling techniques enable researchers to predict how this compound might interact with biological targets at the atomic level. This predictive power has accelerated the discovery process by allowing virtual screening of derivatives before experimental synthesis becomes necessary. Such integrative computational-experimental workflows are becoming standard practice in modern drug discovery programs.

The versatility of Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) extends beyond pharmaceutical applications into materials science. Its ability to undergo polymerization or copolymerization with other monomers has led to the development of novel polymers with tailored properties. These materials may find use in coatings, adhesives, or even as components in advanced electronic devices where specific molecular architectures are required.

In conclusion,Furan, 3-(chloromethyl)tetrahydro-3-(2-methyl-2-propen-1-yli) stands as a testament to the ingenuity inherent in organic synthesis and its impact on multiple scientific disciplines. Its unique structural features and reactivity profile continue to inspire new research directions across academia and industry. As our understanding of molecular interactions deepens,CAS no 2137546:56:4 will undoubtedly remain relevant as a key intermediate for future breakthroughs.